Cas no 1227269-07-9 (Methyl 5-chloro-1H-indazole-6-carboxylate)

• Product Name: Methyl 5-chloro-1H-indazole-6-carboxylate
• CAS No: 1227269-07-9
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• MDL: MFCD16875728
• CID: 2169925
• PubChem ID: 74890500
• Update Time: 2025-06-24

Methyl 5-chloro-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-indazole-6-carboxylic acid methyl ester
• Methyl 5-chloro-1H-indazole-6-carboxylate
• 1h-indazole-6-carboxylic acid,5-chloro-,methyl ester
• CS-0131067
• methyl 5-chloro-2H-indazole-6-carboxylate
• Methyl5-chloro-1H-indazole-6-carboxylate
• G11229
• MFCD16875728
• DB-229337
• 1H-Indazole-6-carboxylic acid, 5-chloro-, methyl ester
• 1227269-07-9
• 5-Chloro-2h-indazole-6-carboxylic acid methyl ester

• MDL： MFCD16875728
• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)6-3-8-5(2-7(6)10)4-11-12-8/h2-4H,1H3,(H,11,12)
• InChI Key： IRNJLQBICRVUAE-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=NNC=2C=C1C(=O)OC

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 378.8±22.0 °C at 760 mmHg
• Flash Point: 182.9±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 5-chloro-1H-indazole-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-chloro-1H-indazole-6-carboxylate

Methyl 5-chloro-1H-indazole-6-carboxylate (CAS No. 1227269-07-9): An Overview

Methyl 5-chloro-1H-indazole-6-carboxylate (CAS No. 1227269-07-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of Methyl 5-chloro-1H-indazole-6-carboxylate.

Chemical Structure and Properties

Methyl 5-chloro-1H-indazole-6-carboxylate is a derivative of indazole, a heterocyclic compound with a fused benzene and pyrazole ring. The presence of a chlorine atom at the 5-position and a methyl ester group at the 6-position imparts unique chemical and physical properties to this compound. The molecular formula of Methyl 5-chloro-1H-indazole-6-carboxylate is C₁₀H₈ClN₃O₂, with a molecular weight of approximately 233.64 g/mol. It is typically obtained as a white crystalline solid with a melting point ranging from 135 to 137°C.

The solubility of Methyl 5-chloro-1H-indazole-6-carboxylate in various solvents is an important consideration for its use in chemical reactions and biological assays. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol, but has limited solubility in water. This solubility profile facilitates its use in both synthetic chemistry and biological studies.

Synthesis Methods

The synthesis of Methyl 5-chloro-1H-indazole-6-carboxylate has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 5-chloroindazole with methyl chloroformate in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired ester product.

An alternative synthetic route involves the coupling of 5-chloroindazol-6-carbaldehyde with methanol under acidic conditions, followed by oxidation to form the carboxylic acid, which is then esterified to yield Methyl 5-chloro-1H-indazole-6-carboxylate. This method offers advantages in terms of yield and purity, making it suitable for large-scale production.

Biological Activities

Methyl 5-chloro-1H-indazole-6-carboxylate has been investigated for its potential biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. Recent studies have highlighted its ability to modulate various signaling pathways involved in these processes.

In anti-inflammatory research, Methyl 5-chloro-1H-indazole-6-carboxylate has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. This effect is attributed to its ability to interfere with nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammatory responses.

In cancer research, Methyl 5-chloro-1H-indazole-6-carboxylate has demonstrated potent antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. Mechanistic studies have revealed that it induces apoptosis through the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

In neuroprotective studies, Methyl 5-chloro-1H-indazole-6-carboxylate has shown promise in protecting neurons from oxidative stress-induced damage. It has been reported to enhance cellular antioxidant defenses by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). Additionally, it has been found to inhibit neuroinflammation by reducing microglial activation and pro-inflammatory cytokine production.

Potential Applications

The diverse biological activities of Methyl 5-chloro-1H-indazole-6-carboxylate make it a promising candidate for various therapeutic applications. In the field of anti-inflammatory drug development, it could be used to treat chronic inflammatory conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. Its ability to modulate NF-κB signaling pathways suggests potential use in combination therapy with existing anti-inflammatory agents.

In oncology, Methyl 5-chloro-1H-indazole-6-carboxylate's antiproliferative and pro-apoptotic properties make it an attractive lead compound for developing new anticancer drugs. Preclinical studies have shown promising results in inhibiting tumor growth and metastasis in animal models. Further clinical trials are warranted to evaluate its safety and efficacy in human patients.

In neurology, the neuroprotective effects of Methyl 5-chloro-1H-indazole-6-carboxylate could be harnessed for treating neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Its ability to reduce oxidative stress and neuroinflammation may help slow disease progression and improve patient outcomes.

Conclusion

Methyl 5-chloro-1H-indazole-6-carboxylate (CAS No. 1227269-07-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it a valuable candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.